Cas no 868858-48-4 (Sodium p-Toluenesulfinate Tetrahydrate)

Sodium p-Toluenesulfinate Tetrahydrate structure
868858-48-4 structure
Product Name:Sodium p-Toluenesulfinate Tetrahydrate
CAS No:868858-48-4
MF:C7H10NaO3S
MW:197.207272052765
CID:992038
PubChem ID:87576611
Update Time:2024-10-26

Sodium p-Toluenesulfinate Tetrahydrate Chemical and Physical Properties

Names and Identifiers

    • Sodium p-Toluenesulfinate Tetrahydrate
    • Sodium P-Toluene Sulfinate Tetrahydrate (SPTS)
    • P-TOLUENESULFINIC ACID SODIUM SALT TETRAHYDRATE
    • C7H7O2S.Na.4H2O
    • MLPRYQZBDONMGJ-UHFFFAOYSA-M
    • 7865AF
    • 4-Toluenesulfinic Acid, Sodium Salt, Tetrahydrate
    • Sodium 4-methylbenzene-1-sulfinate--water (1/1/4)
    • Sodium4-methylbenzenesulfinate, sodium toluene-4-sulphinate, SODIUM P-TOLUENESULFINATE
    • Benzenesulfinic acid, 4-methyl-, sodium salt, tetrahydrate (9CI)
    • SODIUM4-METHYLBENZENESULFINATETETRAHYDRATE
    • CS-0160331
    • sodium;4-methylbenzenesulfinate;tetrahydrate
    • 868858-48-4
    • sodium 4-methylbenzene-1-sulfinate tetrahydrate
    • D80624
    • DB-231845
    • DTXSID70635646
    • MFCD00149644
    • SODIUM 4-METHYLBENZENESULFINATE TETRAHYDRATE
    • MDL： MFCD00149644
    • Inchi： 1S/C7H8O2S.Na.H2O/c1-6-2-4-7(5-3-6)10(8)9;;/h2-5H,1H3,(H,8,9);;1H2
    • InChI Key： LLYRABXVJWEJRP-UHFFFAOYSA-N
    • SMILES： [Na].O=S(C1C=CC(C)=CC=1)O.O

Computed Properties

  • Exact Mass: 178.00600
  • Monoisotopic Mass: 250.04870365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • PSA: 59.34000
  • LogP: 2.09870
  • Merck: 9532

Sodium p-Toluenesulfinate Tetrahydrate Security Information

  • RTECS：XT4725000

Sodium p-Toluenesulfinate Tetrahydrate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Sodium p-Toluenesulfinate Tetrahydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161159-100g
Sodium p-Toluenesulfinate Tetrahydrate
 868858-48-4 >98.0%(T)
100g
 ¥216.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161159-25G
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 868858-48-4 >98.0%(T)
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 ¥72.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 868858-48-4 >98.0%(T)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 868858-48-4 >98.0%(T)
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 ¥120.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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ChemScence
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Sodium 4-methylbenzenesulfinate tetrahydrate
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SHENG KE LU SI SHENG WU JI SHU
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Sodium p-Toluenesulfinate Tetrahydrate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:868858-48-4)P-TOLUENESULFINIC ACID SODIUM SALT TETRAHYDRATE
Order Number:sfd1497
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:868858-48-4)P-TOLUENESULFINIC ACID SODIUM SALT TETRAHYDRATE
Order Number:LE4405
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Xinsu New Materials Co., Ltd
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Audited Supplier Audited Supplier
(CAS:868858-48-4)
Order Number:SFD626
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:868858-48-4)P-TOLUENESULFINIC ACID SODIUM SALT TETRAHYDRATE
sfd1497
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:868858-48-4)P-TOLUENESULFINIC ACID SODIUM SALT TETRAHYDRATE
LE4405
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email